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Compound of Interest

Compound Name: tert-Butylchlorodiphenylsilane

Cat. No.: B126151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butylchlorodiphenylsilane (TBDPSCl) is a sterically hindered organosilicon compound

widely utilized in organic synthesis, particularly as a protecting group for hydroxyl

functionalities. Its bulky tert-butyl and diphenyl groups confer significant stability to the resulting

silyl ether, making it a valuable tool in multi-step syntheses of complex molecules, including

pharmaceuticals and natural products. This technical guide provides an in-depth overview of

the chemical properties and stability of TBDPSCl, offering crucial information for its effective

use in research and development.

Chemical and Physical Properties
tert-Butylchlorodiphenylsilane is a colorless to light yellow or slightly brown liquid with a

pungent odor.[1][2] It is miscible with most organic solvents.[1] Key physical and chemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₆H₁₉ClSi [1][3]

Molecular Weight 274.86 g/mol [1][3]

Appearance
Colorless to light yellow or

slightly brown liquid
[1][2][3]

Boiling Point 90 °C at 0.01 mmHg [1][4]

Density 1.057 g/mL at 25 °C [1][4]

Refractive Index (n²⁰/D) 1.568 [1][4]

Flash Point >110 °C (>230 °F) [1][4]

CAS Number 58479-61-1 [1]

Spectral Data
The following table summarizes key spectral data for the characterization of tert-
Butylchlorodiphenylsilane.

Spectral Data Key Peaks/Shifts

¹H NMR (CDCl₃)
δ (ppm): 7.75-7.68 (m, 4H, Ar-H), 7.45-7.35 (m,

6H, Ar-H), 1.11 (s, 9H, C(CH₃)₃)

¹³C NMR (CDCl₃) δ (ppm): 135.5, 133.8, 130.0, 127.9, 27.2, 19.2

Mass Spectrometry (EI) m/z: 217 ([M-C(CH₃)₃]⁺), 199, 181, 139, 77

Infrared (IR)
ν (cm⁻¹): 3071, 2932, 2859, 1472, 1428, 1113,

822, 739, 701

Stability and Reactivity
Stability:
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tert-Butylchlorodiphenylsilane is stable under normal temperatures and pressures when

stored under an inert atmosphere.[2] However, it is highly sensitive to moisture and will react

with water in the air or in solvents.[5] The resulting tert-butyldiphenylsilyl (TBDPS) ethers

exhibit exceptional stability towards a wide range of reagents and reaction conditions, including

acidic and basic environments, which is a key advantage of this protecting group.[6]

Reactivity and Hydrolysis:

The primary reactivity of tert-Butylchlorodiphenylsilane is centered around the nucleophilic

substitution at the silicon atom, displacing the chloride. It readily reacts with alcohols, amines,

and other nucleophiles to form the corresponding silyl derivatives.

The most significant aspect of its reactivity in terms of stability and handling is its hydrolysis.

TBDPSCl reacts with water to form tert-butyldiphenylsilanol and hydrochloric acid. This reaction

is typically irreversible and is the reason for its moisture-sensitive nature.
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tert-Butylchlorodiphenylsilane
(TBDPSCl)
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Reaction Setup

Workup

Purification

Dissolve Alcohol and Imidazole
in anhydrous DMF

Add TBDPSCl

Stir at Room Temperature

Quench with Water

Extract with Ethyl Acetate

Wash with NaHCO₃ and Brine

Dry over Na₂SO₄

Concentrate

Column Chromatography

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

